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Compound of Interest

Compound Name: FUBP1-IN-1

Cat. No.: B2719463

Introduction

The Far Upstream Element (FUSE) Binding Protein 1 (FUBP1) has been identified as a
significant oncogene in the development and progression of neuroblastoma (NB), operating
independently of the well-known MYCN amplification.[1] In neuroblastoma, FUBP1 expression
is elevated and correlates with increased malignancy and poorer patient survival.[1] Its
oncogenic activity stems from its role in promoting cell proliferation and inhibiting apoptosis by
enhancing glycolysis.[1] This metabolic reprogramming is achieved through the FUBP1-HIF1a-
LDHB signaling axis.[1] FUBP1-IN-1 is a potent small molecule inhibitor that disrupts the
interaction between FUBP1 and its target FUSE DNA sequence, making it a valuable tool for
investigating the therapeutic potential of FUBP1 inhibition in neuroblastoma.[2]

These application notes provide detailed protocols for utilizing FUBP1-IN-1 in neuroblastoma
research, focusing on methods to assess its impact on cell viability and the FUBP1 signaling
pathway.

Quantitative Data Summary

The following tables summarize the key quantitative data for FUBP1-IN-1 and provide an
example of expected data from a cell viability assay.

Table 1: FUBP1-IN-1 Inhibitor Properties
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Parameter Value Reference

FUSE Binding Protein 1
Target [2]
(FUBP1)

Interferes with the binding of
Mechanism of Action FUBPL1 to its single-stranded [2]
target DNA FUSE sequence.

ICso 11.0 uM [2]
Molecular Formula C21H19N302S
Molecular Weight 377.46 g/mol

Table 2: Example Data - Effect of FUBP1-IN-1 on Neuroblastoma Cell Viability (SH-SY5Y cells,
48h)

FUBP1-IN-1 Conc. (uM) % Cell Viability (Mean * SD)
0 (Vehicle Control) 100+ 4.5

1 92+51

5 75+ 3.8

10 54 +42

20 31+35

50 15+29

Visualized Signaling Pathways and Workflows
FUBP1 Signaling Pathway in Neuroblastoma

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/fubp1-in-1.html
https://www.medchemexpress.com/fubp1-in-1.html
https://www.medchemexpress.com/fubp1-in-1.html
https://www.benchchem.com/product/b2719463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2719463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

FUBP1 Oncogenic Signaling in Neuroblastoma
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Caption: FUBPL1 signaling pathway in neuroblastoma.

Experimental Workflow for FUBP1-IN-1 Treatment
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Workflow for FUBP1-IN-1 In Vitro Testing
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Caption: General experimental workflow for testing FUBP1-IN-1.

FUBP1-IN-1 Mechanism of Action
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Mechanism of FUBP1-IN-1 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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